Cas no 1330044-21-7 (2-Ethynyl-4-methoxy-5-methylpyrimidine)

• Product Name: 2-Ethynyl-4-methoxy-5-methylpyrimidine
• CAS No: 1330044-21-7
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD26406949
• CID: 4694896
• Update Time: 2025-05-25

2-Ethynyl-4-methoxy-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ETHYNYL-4-METHOXY-5-METHYLPYRIMIDINE
• FCH2429414
• 2-Ethynyl-4-methoxy-5-methylpyrimidine

• MDL： MFCD26406949
• Inchi： 1S/C8H8N2O/c1-4-7-9-5-6(2)8(10-7)11-3/h1,5H,2-3H3
• InChI Key： PUAARFCJPJZAFM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=C(C#C)N=1)C

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Ethynyl-4-methoxy-5-methylpyrimidine

2-Ethynyl-4-methoxy-5-methylpyrimidine: A Comprehensive Overview

The compound with CAS No. 1330044-21-7, commonly referred to as 2-Ethynyl-4-methoxy-5-methylpyrimidine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of six-membered rings containing two nitrogen atoms at positions 1 and 3. The presence of an ethynyl group at position 2, a methoxy group at position 4, and a methyl group at position 5 introduces unique electronic and steric properties, making it a versatile building block for various applications.

Pyrimidines are well-known for their role in nucleic acids, such as thymine and cytosine in DNA. However, synthetic pyrimidines like 2-Ethynyl-4-methoxy-5-methylpyrimidine have found extensive use in drug discovery due to their ability to interact with biological targets such as kinases, proteases, and nucleic acids. Recent studies have highlighted the potential of this compound as a lead molecule in the development of anticancer agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 2-Ethynyl-4-methoxy-5-methylpyrimidine exhibits selective inhibition against certain oncogenic kinases, suggesting its potential as a therapeutic agent.

The synthesis of 2-Ethynyl-4-methoxy-5-methylpyrimidine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. A notable approach reported in *Organic Letters* utilizes a tandem alkyne cyclization strategy to construct the pyrimidine ring system. This method not only enhances the efficiency of synthesis but also allows for the incorporation of diverse substituents, enabling further structural modifications for tailored applications.

In terms of physical properties, 2-Ethynyl-4-methoxy-5-methylpyrimidine is characterized by its high stability under ambient conditions and moderate solubility in organic solvents. Its electronic structure, influenced by the electron-donating methoxy and methyl groups, makes it an attractive candidate for use in optoelectronic materials. Recent advancements in materials science have explored its application as a component in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transport has been exploited.

Another emerging area of interest for 2-Ethynyl-4-methoxy-5-methylpyrimidine is its role in chemical biology. Researchers have employed this compound as a probe to study RNA-protein interactions due to its ability to bind selectively to certain RNA motifs. This application underscores its versatility across multiple disciplines and highlights the importance of continued research into its properties.

From a sustainability perspective, efforts are underway to develop greener synthesis routes for 2-Ethynyl-4-methoxy-5-methylpyrimidine. By utilizing catalytic methods and renewable feedstocks, chemists aim to reduce the environmental footprint associated with its production. Such approaches align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials industries.

In conclusion, 2-Ethynyl-4-methoxy-5-methylpyrimidine stands as a prime example of how synthetic heterocycles can bridge diverse scientific domains. Its unique chemical properties, combined with ongoing advancements in synthesis and application development, position it as a key player in future innovations across medicine, materials science, and beyond.